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Compound of Interest

2-(2-Chloroethyl)-1,4-
Compound Name:

dimethoxybenzene
CAS No.: 51016-50-3
Cat. No.: B14018238

Get Quote

Executive Summary & Structural Identity

2-(2-Chloroethyl)-1,4-dimethoxybenzene (CAS: 2100-42-7 for the aryl chloride isomer;
typically chemically identified as 1-(2-chloroethyl)-2,5-dimethoxybenzene in phenethylamine
synthesis contexts) represents a "privileged scaffold” in medicinal chemistry. It serves as the
primary halogenated precursor for the 2C-x family of psychoactive phenethylamines and a
critical branch point for the synthesis of dihydrobenzofuran neolignans.

Clarification on Nomenclature: While the user-provided name suggests a benzene core
numbered by the methoxy groups (1,4), the standard IUPAC nomenclature for the ethyl-
substituted derivative prioritizes the alkyl chain, resulting in 1-(2-chloroethyl)-2,5-
dimethoxybenzene. This guide focuses on this specific alkyl chloride derivative (

), distinguishing it from the aryl chloride (
).
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The molecule features two distinct reactivity vectors:

e The Electron-Rich Core: The 1,4-dimethoxybenzene (hydroquinone dimethyl ether) ring is
highly activated towards Electrophilic Aromatic Substitution (EAS). The methoxy groups act
as strong

-donors (+M effect), directing incoming electrophiles to the para positions.

e The Electrophilic Tail: The 2-chloroethyl side chain is a primary alkyl halide, highly
susceptible to Nucleophilic Substitution (

) due to the minimal steric hindrance and the good leaving group ability of the chloride ion.

Reactivity Vector A: Nucleophilic Substitution ()

The primary utility of this scaffold lies in the displacement of the terminal chloride. The reaction
kinetics follow a classic

mechanism, where the rate is dependent on the concentration of both the substrate and the
nucleophile.

Key Transformations

e Amination (2C-H Synthesis): Direct reaction with ammonia is often low-yielding due to poly-
alkylation. The preferred route involves indirect amination via the Gabriel Synthesis
(potassium phthalimide) or Azidation followed by reduction.

o Finkelstein Reaction: Conversion to the iodide using Nal in acetone increases reactivity for
subsequent substitutions with weaker nucleophiles.

e Cyanation: Reaction with NaCN/DMSO yields 3-(2,5-dimethoxyphenyl)propanenitrile, a
precursor for chain-extended phenylpropylamines.

Experimental Protocol: Synthesis of 2-(2,5-
Dimethoxyphenyl)ethyl azide

This protocol serves as a high-yield gateway to the amine without the risk of over-alkylation.

Reagents: 2-(2-Chloroethyl)-1,4-dimethoxybenzene (1.0 eq), Sodium Azide (
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, 1.5 eq), Sodium lodide (catalytic, 0.1 eq), DMSO (0.5 M).

Methodology:

Activation: Dissolve the substrate in anhydrous DMSO. Add catalytic Nal. The in-situ
formation of the alkyl iodide accelerates the reaction (Finkelstein assistance).

e Substitution: Add

carefully. Heat the mixture to 60°C under
atmosphere for 4-6 hours.

o Critical Control Point: Do not exceed 80°C to prevent thermal decomposition of the azide.

o Workup: Quench with water and extract into ethyl acetate. Wash with brine to remove
DMSO.

» Validation: IR spectroscopy will show a strong characteristic azide stretch at

2100

Reactivity Vector B: Electrophilic Aromatic
Substitution (EAS)

The 2,5-dimethoxy substitution pattern creates a highly activated ring. The position para to the
alkyl chain (position 4 relative to the ethyl group) is the most reactive site due to the
cooperative directing effects of the alkyl group (weakly activating, ortho/para) and the methoxy
groups (strongly activating, ortho/para).

Regioselectivity Logic
¢ Halogenation: Bromination with
in acetic acid yields the 4-bromo derivative (precursor to 2C-B) with high selectivity. The

steric bulk of the ethyl chain discourages ortho attack, funneling the electrophile to the para
position.
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e Formylation: Vilsmeier-Haack conditions (

/DMF) introduce an aldehyde group, typically at the para position, enabling Knoevenagel
condensations.

Reactivity Vector C: Cyclization & Scaffold
Divergence

This molecule is a "switchable" substrate for annulation, capable of forming either oxygen-
containing or carbocyclic heterocycles depending on the conditions.

Pathway 1: Dihydrobenzofuran Formation (O-Alkylation)
This pathway requires the "unmasking" of a phenol.

o Demethylation: Selective cleavage of the ortho-methoxy group using

or
/Nal.

o Cyclization: The resulting phenoxide anion attacks the chloroethyl tail (Intramolecular
Williamson Ether Synthesis).

o Result:2,3-Dihydrobenzofuran derivatives.[1][2][3]

Pathway 2: Tetralin Formation (C-Alkylation)

Under strong Lewis acid conditions without demethylation, the alkyl chloride complex attacks
the aromatic ring directly.

o Activation:

or
complexes with the chloride.

o Cyclization: Intramolecular Friedel-Crafts alkylation.[4][5][6]

o Result:5,8-Dimethoxytetralin.
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o Note: Formation of the 6-membered tetralin ring is kinetically favored over the 5-
membered indane ring in this system.

Visualizing the Reactivity Landscape
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Caption: Divergent reactivity pathways showing the versatility of the scaffold in accessing
amines, halogenated aromatics, and heterocycles.

Safety & Handling

» Vesicant Potential: Alkyl chlorides with phenethyl structures can act as alkylating agents.
Handle with double nitrile gloves and work in a fume hood.

e Runaway Reactions: Friedel-Crafts cyclizations (Pathway 2) are highly exothermic. Lewis
acids (

) must be added in portions at 0°C.[5]
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Azide Hazards: In the experimental protocol described, avoid chlorinated solvents with
sodium azide to prevent the formation of explosive di- and tri-chloromethane azides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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